Cas no 574-12-9 (Isoflavone)

• Product Name: Isoflavone
• CAS No: 574-12-9
• MF: C₁₅H₁₀O₂
• MW: 222.238704204559
• MDL: MFCD00100851
• CID: 38418
• PubChem ID: 72304
• Update Time: 2025-09-09

Isoflavone Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-4H-chromen-4-one
• 3-Phenylchromen-4-one
• ISOFLAVONE
• ISOFLAVONE (SOY BEAN)
• 3-Phenylchromone
• Soy Isoflavones P.E
• Soy?Isoflavones
• Soybean Isoflavones
• 3-Phenyl-4H-1-benzopyran-4-one
• isoflavon
• 4H-1-Benzopyran-4-one, 3-phenyl-
• OVO2KUW8H8
• GOMNOOKGLZYEJT-UHFFFAOYSA-N
• NSC135405
• AK114020
• Isoflavone (8CI)
• Isoflavone skeleton
• BCP22856
• SBB068618
• VN10014
• BCP9000133
• DB12007
• ST098957
• AX8135136
• NS000
• Soybean Peptide
• AC-12802
• DTXSID90205986
• CS-W006405
• J-521538
• NS00033715
• C00799
• AKOS015918505
• CHEMBL366460
• CCG-214095
• AMY33371
• SCHEMBL8028
• HY-W006405
• MFCD00100851
• Q27102918
• Isoflavone - 98%
• NSC-135405
• NSC 135405
• DS-6374
• B-D-Glucopyranoside,phenyl2,3-bis-O-(phenylmethyl)-4,6-O-[(R)-phenylmethylene]-1-thio-
• FT-0627415
• ISOFLAVONE [MI]
• 574-12-9
• CHEBI:18220
• UNII-OVO2KUW8H8
• 3-Phenyl-4H-1-benzopyran-4-one; 3-Phenyl-4-chromone; 3-Phenylchromone; NSC 135405; Isoflavone 80
• Derivative, Isoflavone
• Isoflavone - 40%
• CHEBI:38757
• Isoflavones
• FI36727
• DTXCID20128477
• 3-Benzylchroman-4-Ones
• 7-(4-hydroxy-2-methoxy-3-methylphenyl)-5-methoxy-2,2-dimethylpyrano(3,2-g)chromen-6-one
• 7-(4-hydroxy-2-methoxy-3-methylphenyl)-5-methoxy-2,2-dimethylpyrano[3,2-g]chromen-6-one
• 4H-1-Benzopyran-4-one, 3-phenyl-(9CI)
• 611-522-9
• Isoflavone Derivative
• 3-Benzylidene-4-Chromanones
• Isoflavone

• MDL： MFCD00100851
• Inchi： 1S/C15H10O2/c16-15-12-8-4-5-9-14(12)17-10-13(15)11-6-2-1-3-7-11/h1-10H
• InChI Key： GOMNOOKGLZYEJT-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC=CC=2)C(C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 222.06800
• Monoisotopic Mass: 222.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Molecular Weight: 222.24
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2

Experimental Properties

• Density: 1.1404 (rough estimate)
• Melting Point: 148°
• Boiling Point: 367°C at 760 mmHg
• Flash Point: 171.1 °C
• Refractive Index: 1.6600 (estimate)
• PSA: 30.21000
• LogP: 3.46000

Isoflavone Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Level：4.1
• Packing Group：II; III
• Storage Condition：Sealed in dry,2-8°C(BD135136)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones